Cas no 2228472-10-2 (1-methyl-3-(3-methylazetidin-3-yl)oxy-1H-indazole)

• Product Name: 1-methyl-3-(3-methylazetidin-3-yl)oxy-1H-indazole
• CAS No: 2228472-10-2
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5986825
• PubChem ID: 165660170
• Update Time: 2025-11-01

1-methyl-3-(3-methylazetidin-3-yl)oxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(3-methylazetidin-3-yl)oxy-1H-indazole
• 2228472-10-2
• EN300-1805104
• 1-methyl-3-[(3-methylazetidin-3-yl)oxy]-1H-indazole

• Inchi： 1S/C12H15N3O/c1-12(7-13-8-12)16-11-9-5-3-4-6-10(9)15(2)14-11/h3-6,13H,7-8H2,1-2H3
• InChI Key： AKJOPFBVIMJEKK-UHFFFAOYSA-N
• SMILES： O(C1C2C=CC=CC=2N(C)N=1)C1(C)CNC1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.1Ų

Additional information on 1-methyl-3-(3-methylazetidin-3-yl)oxy-1H-indazole

Introduction to 1-methyl-3-(3-methylazetidin-3-yl)oxy-1H-indazole (CAS No. 2228472-10-2)

1-methyl-3-(3-methylazetidin-3-yl)oxy-1H-indazole (CAS No. 2228472-10-2) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the indazole class, which is well-documented for its role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a methylazetidinyl moiety in its structure introduces an additional layer of complexity, making it a promising candidate for further investigation in drug discovery.

The indazole core is a fused bicyclic system consisting of a benzene ring and a pyrrole ring, which is known for its stability and ability to interact with biological targets. The substitution pattern in 1-methyl-3-(3-methylazetidin-3-yl)oxy-1H-indazole suggests that it may exhibit selective binding properties, which could be exploited for therapeutic purposes. Specifically, the methylazetidinyl group can serve as a linker or a pharmacophore, influencing the compound's solubility, bioavailability, and interaction with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with high precision. Studies have shown that indazole derivatives can modulate various signaling pathways by interacting with enzymes and receptors involved in disease processes. For instance, modifications at the 3-position of the indazole ring have been associated with enhanced potency against certain enzymatic targets. In the case of 1-methyl-3-(3-methylazetidin-3-yl)oxy-1H-indazole, the methylazetidinyl substituent may contribute to its ability to engage with specific binding pockets in proteins, thereby influencing their function.

The synthesis of 1-methyl-3-(3-methylazetidin-3-yl)oxy-1H-indazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the indazole core, followed by functional group transformations to introduce the methylazetidinyl moiety. The use of advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, has improved the efficiency of these processes. Additionally, green chemistry principles have been increasingly applied to minimize waste and enhance sustainability in the synthesis of complex molecules like this one.

Biological evaluation of 1-methyl-3-(3-methylazetidin-3-yl)oxy-1H-indazole has revealed promising preliminary results in vitro. Researchers have focused on assessing its activity against various disease-relevant targets, including kinases and transcription factors. For example, derivatives of indazole have been reported to inhibit cyclin-dependent kinases (CDKs), which are overactive in many cancers. The structural features of 1-methyl-3-(3-methylazetidin-3-yl)oxy-1H-indazole may confer selectivity for certain CDK isoforms or other therapeutic targets, making it a valuable scaffold for drug development.

In vivo studies have also been conducted to evaluate the pharmacokinetic properties and potential toxicity of this compound. Pharmacokinetic profiling helps determine how quickly the drug is absorbed, distributed, metabolized, and excreted by the body. These studies are crucial for optimizing dosing regimens and predicting clinical efficacy. Preliminary data suggest that 1-methyl-3-(3-methylazetidin-3-yl)oxy-1H-indazole exhibits favorable pharmacokinetic profiles in animal models, indicating its potential for further development into a lead compound.

The development of novel therapeutic agents often involves iterative optimization based on structural modifications guided by biological activity data. Computational tools play a pivotal role in this process by predicting how changes in the molecular structure will affect its interactions with biological targets. For instance, virtual screening techniques can identify optimal substituents or analogs that enhance potency or selectivity. The integration of experimental data with computational predictions has accelerated the discovery pipeline for compounds like 1-methyl-3-(3-methylazetidin-3-yloxy)-1H-indazole, enabling faster identification of promising candidates.

The future direction of research on 1-methyl-3-(3-methylazetidin-3-yloxy)-1H-indazole includes further exploration of its mechanism of action and preclinical testing in relevant disease models. Understanding how this compound interacts with biological systems at a molecular level will provide insights into its therapeutic potential and guide future modifications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to translate laboratory findings into clinical applications.

Given its structural complexity and promising biological profile, 1-methyl-3-(3-methylazetidin-yloxy)-1H-indazole represents an exciting area for innovation in medicinal chemistry. As research continues to uncover new applications for indazole derivatives, compounds like this one may emerge as key players in next-generation therapeutics targeting various diseases.